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Abstract

Cesium iodate (CslOs), an inorganic salt, has garnered interest in various scientific fields due
to its unique physicochemical properties. This technical guide provides an in-depth overview of
the discovery, history, synthesis, and key characteristics of cesium iodate. It is intended for
researchers, scientists, and professionals in drug development and materials science who
require a detailed understanding of this compound. This document summarizes quantitative
data in structured tables, provides detailed experimental protocols for its synthesis and
analysis, and includes visualizations of key processes.

Introduction

Cesium, the constituent element of cesium iodate, was first identified in 1860 by Robert
Bunsen and Gustav Kirchhoff through spectroscopic analysis of mineral water.[1][2] The
element was named for the Latin word "caesius," meaning "sky blue," after the characteristic
blue lines in its emission spectrum.[1][2] While the element cesium has a well-documented
history, the specific discovery timeline of cesium iodate is less defined. Early 20th-century
chemical literature provides the first detailed accounts of its synthesis and properties.

This guide explores the historical context of cesium iodate's characterization, its various
synthesis methodologies, and its key physical and chemical properties.

History and Discovery
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While the precise first synthesis of cesium iodate is not well-documented, one of the earliest
detailed investigations into its properties was published by T.V. Barker in the Journal of the
Chemical Society in 1908.[3] This work described the preparation of cesium iodate by the
stoichiometric mixing of iodic acid and cesium carbonate, resulting in the formation of small
cubic crystals upon cooling.[3] This early study laid the groundwork for understanding the basic
characteristics of the compound.

Subsequent research has focused on refining synthesis techniques and exploring the
polymorphic nature of cesium iodate. A monoclinic crystal structure was discovered in 1985,
and a rhombohedral form was first synthesized hydrothermally in 2018.[4] These different
crystalline forms exhibit distinct optical properties, which are of interest for applications in
nonlinear optics and X-ray imaging.[4]

Physicochemical Properties

Cesium iodate is a white, crystalline solid at room temperature.[4] Its properties are influenced
by its polymorphic nature, with cubic, monoclinic, and rhombohedral structures having been
reported.[4]

Physical Properties

A summary of the key physical properties of cesium iodate is presented in Table 1.

Property Value Reference
Chemical Formula CslOs [4]
Molecular Weight 307.8081 g/mol [4]
Appearance White crystalline solid [4]

Cubic (historically reported),
Crystal Structure Monoclinic (1985), [4]
Rhombohedral (2018)

Density 4.66 - 5.28 g/cm3 [4]
Water Solubility 2.6 g/100 mL (at 24°C) [3114]
lonization Energy ~9.2 eV [4]
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Chemical Properties

Cesium iodate patrticipates in several chemical reactions, most notably thermal decomposition.
When heated, it decomposes to form cesium oxides and releases oxygen and volatile iodine-
containing species.[4]

Experimental Protocols
Synthesis of Cesium lodate (Aqueous Reaction)

This protocol is based on the method described by T.V. Barker in 1908.[3]
Materials:

e Cesium carbonate (Cs2COs)

e lodic acid (HIO3)

« Distilled water

Procedure:

Prepare aqueous solutions of cesium carbonate and iodic acid.

e Mix the solutions in stoichiometric amounts.

 Boil the resulting solution.

 Allow the solution to cool, which will cause the precipitation of small cubic crystals of cesium
iodate.

« Filter the crystals from the solution.

e Wash the crystals with cold water.

e Press the crystals on filter paper to remove excess water.

e Dry the crystals at 100°C.
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Logical Flow of Aqueous Synthesis:
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Caption: Workflow for the aqueous synthesis of cesium iodate.

Hydrothermal Synthesis of Complex Cesium lodates

More complex cesium iodates, such as cesium cerium(lV) iodate (Cs2Ce(103)s), can be
synthesized using hydrothermal methods.[5][6]

Materials:

Cesium fluoride (CsF)

Cerium(1V) oxide (CeO2)

Periodic acid (Hs10s)

lodic acid (HIOs)

Deionized water

Procedure:

o Combine the starting reagents in a PTFE-lined autoclave.

e Heat the mixture to 230°C for several days.
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» Slowly cool the autoclave to room temperature.
e Filter the resulting crystals.
e Wash the crystals with deionized water and air dry.

Structural Analysis

The crystal structure of cesium iodate is a key area of study, with multiple polymorphs
identified.

Logical Relationship of Cesium lodate Polymorphs:

Cesium lodate (CslOs)

Early ObservationLater Discovery \Recent Synthesis

¢ Polymorphic|Structures
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Click to download full resolution via product page

Caption: Polymorphic forms of cesium iodate.

Conclusion

Cesium iodate, since its early characterization over a century ago, continues to be a
compound of scientific interest. Its polymorphic nature and specific physicochemical properties
make it a candidate for further research, particularly in the fields of materials science and
optics. The synthesis methods outlined in this guide provide a foundation for the preparation of
this compound for various research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicool.com [chemicool.com]

2. Caesium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

» 3. srdata.nist.gov [srdata.nist.gov]
e 4. Cesium iodate (13454-81-4) for sale [vulcanchem.com]

e 5. Novel cesium cerium(iv) iodate Cs2Ce(103)6: hydrothermal synthesis, crystal structures
and thermal stability - CrystEngComm (RSC Publishing) [pubs.rsc.org]

e 6. Novel cesium cerium(iv) iodate Cs2Ce(103)6: hydrothermal synthesis, crystal structures
and thermal stability - CrystEngComm (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Cesium lodate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079846#discovery-and-history-of-cesium-iodate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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